Cas no 890294-52-7 (1-(4-bromophenyl)methyl-4-propylpiperazine)

• Product Name: 1-(4-bromophenyl)methyl-4-propylpiperazine
• CAS No: 890294-52-7
• MF: C₁₄H₂₁BrN₂
• MW: 297.233942747116
• CID: 5854852
• PubChem ID: 22196919
• Update Time: 2025-08-05

1-(4-bromophenyl)methyl-4-propylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)methyl]-4-propylpiperazine
• EN300-1197045
• AKOS003954432
• 890294-52-7
• 1-(4-bromophenyl)methyl-4-propylpiperazine

• Inchi： 1S/C14H21BrN2/c1-2-7-16-8-10-17(11-9-16)12-13-3-5-14(15)6-4-13/h3-6H,2,7-12H2,1H3
• InChI Key： CWDGHCZAMGVODS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CCN(CCC)CC1

Computed Properties

• Exact Mass: 296.08881g/mol
• Monoisotopic Mass: 296.08881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 6.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-bromophenyl)methyl-4-propylpiperazine

1-(4-Bromophenyl)methyl-4-propylpiperazine: A Comprehensive Overview

The compound 1-(4-bromophenyl)methyl-4-propylpiperazine (CAS No. 890294-52-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-bromophenylmethyl group and a propyl substituent. The piperazine core is a six-membered ring containing two nitrogen atoms, which contributes to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of 1-(4-bromophenyl)methyl-4-propylpiperazine in drug discovery and development. Its structure allows for diverse functionalization, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its potential as a precursor for developing novel antipsychotic agents, where the bromine substituent plays a critical role in modulating pharmacokinetic properties.

The synthesis of 1-(4-bromophenyl)methyl-4-propylpiperazine involves a multi-step process that typically begins with the preparation of the piperazine ring. This is followed by alkylation or acylation reactions to introduce the 4-bromophenylmethyl and propyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, 1-(4-bromophenyl)methyl-4-propylpiperazine has shown promise in the development of neurotransmitter receptor agonists. Its ability to interact with specific receptor sites makes it a candidate for treating neurological disorders such as schizophrenia and depression. Recent findings from clinical trials suggest that derivatives of this compound exhibit improved efficacy compared to traditional medications, with fewer side effects.

Another area of interest is its role in antimicrobial agents. Studies have demonstrated that certain analogs of 1-(4-bromophenyl)methyl-4-propylpiperazine possess potent antibacterial and antifungal properties. This is attributed to their ability to disrupt microbial cell membranes and inhibit enzyme activity. As antibiotic resistance continues to rise, such compounds offer a potential solution to this global health challenge.

The structural flexibility of 1-(4-bromophenyl)methyl-4-propylpiperazine also lends itself well to polymer chemistry. Researchers have investigated its use as a building block for synthesizing polymeric materials with tailored properties, such as improved mechanical strength or thermal stability. These materials hold potential applications in industries ranging from electronics to biomedical engineering.

From an environmental perspective, understanding the degradation pathways of 1-(4-bromophenyl)methyl-4-propylpiperazine is crucial for assessing its ecological impact. Recent environmental studies have focused on its biodegradability under various conditions, including aerobic and anaerobic environments. These studies aim to ensure that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, 1-(4-bromophenyl)methyl-4-propylpiperazine (CAS No. 890294-52-7) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new potentials for this compound, its role in advancing medicine, materials science, and environmental sustainability will undoubtedly grow.